molecular formula C11H18N2O B8383935 (1,3,5-Triethyl-1H-pyrazol-4-yl)-acetaldehyde

(1,3,5-Triethyl-1H-pyrazol-4-yl)-acetaldehyde

Cat. No.: B8383935
M. Wt: 194.27 g/mol
InChI Key: QZLZXQYVDHHAMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1,3,5-Triethyl-1H-pyrazol-4-yl)-acetaldehyde is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

2-(1,3,5-triethylpyrazol-4-yl)acetaldehyde

InChI

InChI=1S/C11H18N2O/c1-4-10-9(7-8-14)11(5-2)13(6-3)12-10/h8H,4-7H2,1-3H3

InChI Key

QZLZXQYVDHHAMU-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=NN1CC)CC)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cool a solution of (1,3,5-triethyl-1H-pyrazol-4-yl)-acetic acid ethyl ester (0.92 g, 3.86 mmol) in tetrahydrofuran (50 mL) to −78° C. and add diisobutylaluminum hydride (16.2 mL, 16.2 mmol, 1 M in toluene) dropwise. Stir the resulting mixture for 5 hr. at −78° C. Quench the reaction mixture with saturated aqueous potassium sodium tartrate solution (30 mL) and ethyl acetate (100 mL) and stir at room temperature for 16 hr. Separate the organic layer; dry (sodium sulfate), filter and concentrate to give the title preparation as an oil (0.65 g, 87%). 1H-NMR (400 MHz, CDCl3) δ 9.57 (t, 1H), 4.01 (q, 2H), 3.38 (d, 2H), 2.57 (q, 4H), 1.39 (t, 3H), 1.20 (t, 3H), 1.15 (t, 3H).
Quantity
0.92 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
16.2 mL
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
0.65 g
Type
reactant
Reaction Step Three

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